2-Chloro-N-[(3,4-dichlorophenyl)carbamoyl]-4-fluorobenzamide

• CAS No.: 88578-42-1
• Molecular Formula: C14H8Cl3FN2O2
• Molecular Weight: 361.6 g/mol
• IUPAC Name: 2-chloro-N-[(3,4-dichlorophenyl)carbamoyl]-4-fluorobenzamide
• InChI: InChI=1S/C14H8Cl3FN2O2/c15-10-4-2-8(6-12(10)17)19-14(22)20-13(21)9-3-1-7(18)5-11(9)16/h1-6H,(H2,19,20,21,22)
• InChI Key: YIQFLUQJZGFUMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)NC(=O)C2=C(C=C(C=C2)F)Cl)Cl)Cl

Description

2-Chloro-N-[(3,4-dichlorophenyl)carbamoyl]-4-fluorobenzamide is a useful research compound. Its molecular formula is C14H8Cl3FN2O2 and its molecular weight is 361.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.24 g (0.02 mol) of 3,4-dichloroaniline are dissolved in 60 ml of dry toluene, and 3.99 g (0.02 mol) of 2-chloro-4-fluoro-benzoyl isocyanate are added in the absence of moisture. The mixture is stirred for one hour at 80° C. and then cooled to 20°-25° C. The precipitate which separates out is filtered off under suction and dried in vacuo at 100° C. 6.8 g (94% of theory) of 1-(2-chloro-4-fluoro-benzoyl)-3-(3,4-dichlorophenyl)-urea of melting point 208° C. are obtained.